Cas no 37535-57-2 ((2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid)

(2S)-2-{[(tert-Butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid is a chiral Boc-protected amino acid derivative featuring a pyridin-4-yl side chain. This compound serves as a valuable intermediate in peptide synthesis and medicinal chemistry, particularly for introducing sterically constrained, heteroaromatic functionality. The tert-butoxycarbonyl (Boc) group provides orthogonal protection for the α-amino group, enabling selective deprotection under mild acidic conditions while preserving acid-labile functionalities. The pyridine moiety enhances solubility in polar solvents and offers potential metal-coordination sites or hydrogen-bonding interactions. Its high enantiomeric purity (>98% ee) ensures precise stereocontrol in asymmetric synthesis. This building block is particularly useful for constructing biologically active peptides or peptidomimetics targeting protein-protein interactions, kinase inhibitors, or metalloenzyme modulators. The crystalline solid form facilitates handling and characterization.
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid structure
37535-57-2 structure
Product Name:(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
CAS No:37535-57-2
MF:C13H18N2O4
MW:266.293023586273
MDL:MFCD00672528
CID:54728
PubChem ID:57647267
Update Time:2025-07-02

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid
    • Boc-3-(4-pyridyl)-L-alanine
    • N-tert-Butoxycarbonyl-3-(4-pyridyl)-L-alanine
    • (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyridin-4-ylpropanoic acid
    • (S)-2-TERT-BUTOXYCARBONYLAMINO-3-PYRIDIN-4-YL-PROPIONIC ACID
    • (S)-N-Boc-(4-Pyridyl)alanine
    • Boc-3-(4-pyridyl)-Ala-OH
    • Boc-4-Pal-OH
    • Boc-Ala(4-pyridyl)-OH
    • Boc-L-4Pal-OH
    • Boc-L-4-pyridylalanine
    • BOC-L-4-PYRIDYLALA
    • N-(tert-butoxycarbonyl)-3-pyridin-4-yl-L-alanine
    • Boc-L-3-(4-pyridyl)-alanine
    • (S)-2-(tert-butoxycarbonylamino)-3-(pyridin-4-yl)propanoic acid
    • (2S)-2-(tert-butoxycarbonylamino)-3-(4-pyridyl)propionic aci
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
    • BOC-BETA-(4-PYRIDYL)-L-ALANINE
    • SCHEMBL16658
    • MFCD00672528
    • A823737
    • BOC-ALA(4-PYRI)-OH
    • N-Boc-3-(4-pyridyl)-L-alanine
    • 2-pyridyl (2S)-2-(tert-butoxycarbonylamino)propanoate
    • J-505267
    • N-tert-Butoxycarbonyl-L-3-(4-Pyridyl) Alanine
    • Boc-3-(4pyridyl)-L-alanine
    • DTXSID30427302
    • N-Boc-(5)-3-(pyridin-4-yl)alanine
    • DS-16443
    • EN300-77289
    • BOC-4'-PYRIDYL-L-ALA
    • N-Boc-(2S)-3-(pyridin-4-yl)alanine
    • FD10536
    • FNYWDMKESUACOU-JTQLQIEISA-N
    • 37535-57-2
    • AKOS016843539
    • Boc-3-(4-pyridyl)-Ala-OH, >=97.0% (HPLC)
    • AC-9964
    • CS-W010117
    • Boc-3-(4-pyridyl)-L-Ala-OH
    • N-Boc-(S)-3-(pyridin-4-yl)alanine
    • HY-W009401
    • (2S)-2-[(tert-butoxycarbonyl)amino]-3-(pyridin-4-yl)propanoic acid
    • MDL: MFCD00672528
    • Inchi: 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-10(11(16)17)8-9-4-6-14-7-5-9/h4-7,10H,8H2,1-3H3,(H,15,18)(H,16,17)/t10-/m0/s1
    • InChI Key: FNYWDMKESUACOU-JTQLQIEISA-N
    • SMILES: O(C(N[C@H](C(=O)O)CC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 266.12700
  • Monoisotopic Mass: 266.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 88.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1738 (rough estimate)
  • Melting Point: No data available
  • Boiling Point: 409.5°C (rough estimate)
  • Flash Point: 228.5±27.3 °C
  • Refractive Index: 1.6450 (estimate)
  • PSA: 88.52000
  • LogP: 1.99290
  • Solubility: Not determined
  • Sensitiveness: Air & Moisture Sensitive

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Security Information

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Production Method

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:37535-57-2)(S)-N-Boc-(4-Pyridyl)alanine
Order Number:sfd2621
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:37535-57-2)(S)-N-Boc-(4-Pyridyl)alanine
sfd2621
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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